Cas no 1448075-47-5 (Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)-)

• Product Name: Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)-
• CAS No: 1448075-47-5
• MF: C₁₆H₂₀N₂O₃S
• MW: 320.406602859497
• CID: 5905129
• PubChem ID: 71810439
• Update Time: 2025-07-14

Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)-
• 3-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]-1-(4-METHOXYPHENYL)UREA
• AKOS024567889
• F6451-1013
• 1448075-47-5
• 1-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-3-(4-methoxyphenyl)urea
• 1-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-3-(4-methoxyphenyl)urea

• Inchi： 1S/C16H20N2O3S/c1-11-4-9-15(22-11)14(21-3)10-17-16(19)18-12-5-7-13(20-2)8-6-12/h4-9,14H,10H2,1-3H3,(H2,17,18,19)
• InChI Key： YSAFLYMBKHFTSQ-UHFFFAOYSA-N
• SMILES： N(CC(OC)C1SC(C)=CC=1)C(NC1=CC=C(OC)C=C1)=O

Computed Properties

• Exact Mass: 320.11946368g/mol
• Monoisotopic Mass: 320.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 87.8Ų

Additional information on Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)-

Comprehensive Overview of Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)- (CAS No. 1448075-47-5)

The compound Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)- (CAS No. 1448075-47-5) is a specialized urea derivative with a unique molecular structure. This organic compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research and material science. The presence of both thienyl and methoxyphenyl moieties in its structure makes it particularly interesting for scientists exploring structure-activity relationships in drug discovery.

In the context of current biomedical research trends, this compound falls under the category of small molecule modulators, which are increasingly sought after for their ability to interact with specific biological targets. Researchers investigating kinase inhibitors or GPCR ligands often look for compounds with similar structural features. The methoxy groups in this molecule contribute to its lipophilicity, a crucial factor in drug permeability and bioavailability studies.

The synthetic chemistry community has shown growing interest in this compound's preparation methods. Recent publications have highlighted innovative approaches to constructing such N-substituted urea derivatives, particularly focusing on atom-economical and catalyzed reactions. These developments align with the pharmaceutical industry's push toward green chemistry and sustainable synthesis practices.

From a structural perspective, the compound's 5-methyl-2-thienyl group offers interesting electronic properties that can influence its molecular interactions. This feature makes it valuable for computational chemistry studies, where researchers model molecular docking scenarios or investigate electronic structure characteristics. The combination of aromatic systems with flexible linkers in this molecule provides a versatile scaffold for medicinal chemistry optimization.

In analytical chemistry applications, the compound presents specific challenges and opportunities for chromatographic separation and spectroscopic characterization. Its UV-active aromatic components make it suitable for HPLC analysis, while the urea carbonyl provides a distinctive signature in infrared spectroscopy. These properties are particularly relevant for researchers developing quality control methods for complex organic molecules.

The compound's potential extends to materials science, where urea-based compounds have shown promise in molecular recognition and supramolecular chemistry applications. The hydrogen bonding capacity of the urea moiety, combined with the π-electron systems of the aromatic rings, creates opportunities for designing novel functional materials with specific self-assembly properties.

Recent patent literature reveals growing interest in similar N,N'-disubstituted ureas for various applications, though specific uses for CAS 1448075-47-5 remain proprietary in many cases. This aligns with current trends in intellectual property protection for specialty chemicals with potential therapeutic applications.

For researchers working with this compound, understanding its physicochemical properties is crucial. While comprehensive data may require experimental determination, predictive models suggest typical characteristics of urea derivatives, including moderate water solubility and specific partition coefficients. These parameters are essential for formulation development in pharmaceutical contexts.

The safety profile of Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)- follows general guidelines for handling laboratory chemicals. Standard personal protective equipment and proper ventilation systems are recommended when working with this compound, as with any fine chemical in research settings.

Looking forward, the scientific community anticipates expanded research into thiophene-containing urea derivatives like this compound. Their unique combination of electronic properties and molecular geometry positions them as valuable tools in chemical biology and drug discovery programs. As high-throughput screening technologies advance, such structurally diverse compounds gain importance in hit identification campaigns.

For suppliers and manufacturers, the compound represents a high-value specialty chemical serving niche markets in contract research and custom synthesis. The growing demand for building blocks with complex functionality supports continued interest in such multifunctional intermediates.

In conclusion, Urea, N-[2-methoxy-2-(5-methyl-2-thienyl)ethyl]-N'-(4-methoxyphenyl)- (CAS 1448075-47-5) exemplifies the innovative directions in organic synthesis and molecular design. Its structural features and potential applications make it a compound worth watching in various scientific disciplines, particularly as research into targeted therapeutics and smart materials continues to evolve.